Cas no 6280-87-1 (5-chloropentanenitrile)

• Product Name: 5-chloropentanenitrile
• CAS No: 6280-87-1
• MF: C₅H₈ClN
• MW: 117.576720237732
• MDL: MFCD00001977
• CID: 46560
• PubChem ID: 80474
• Update Time: 2025-06-26

5-chloropentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chlorovaleronitrile
• Chlorovaleronitrile
• 5-Chloropentanenitrile
• 4-Chlorobutyl Cyanide
• Valeronitrile,5-chloro- (6CI,7CI,8CI)
• 1-Chloro-4-cyanobutane
• 4-Chloro-1-cyanobutane
• NSC 6156
• d-Chlorovaleronitrile
• Pentanenitrile, 5-chloro-
• 5-Chloro-n-valeronitrile
• Valeronitrile, 5-chloro-
• 5-chloro Valeronitrile
• .delta.-Chlorovaleronitrile
• JSAWFGSXRPCFSW-UHFFFAOYSA-N
• C5H8ClN
• NSC6156
• sNxHFHaIUZjp@
• delta-Chlorovaleronitrile
• 4-chloro-n-butyl cyanide
• JSAWFGSXRPCFSW-UHFFFAOYSA-
• F8889-5790
• AKOS000121428
• FT-0620344
• CS-W022361
• 6280-87-1
• SCHEMBL851045
• AI3-20151
• EN300-21147
• InChI=1/C5H8ClN/c6-4-2-1-3-5-7/h1-4H2
• NSC-6156
• NS00035172
• A834006
• GS-3070
• DTXSID20211898
• SY004990
• C1421
• MFCD00001977
• 4-Chlorobutyl Cyanide 5-Chloropentanenitrile
• 5-Chlorovaleronitrile, purum, >=95.0% (GC)
• EINECS 228-481-4
• 5-Chlorovaleronitrile, 98%
• AM20100537
• 5-chlorovaIeronitrile
• 1-Chloro-4-cyanobutane; 4-Chloro-1-cyanobutane; 5-Chloropentanenitrile; NSC 6156; d-Chlorovaleronitrile
• DTXCID50134389
• 5-chloropentanenitrile

• MDL： MFCD00001977
• Inchi： 1S/C5H8ClN/c6-4-2-1-3-5-7/h1-4H2
• InChI Key： JSAWFGSXRPCFSW-UHFFFAOYSA-N
• SMILES： ClCCCCC#N
• BRN： 1742079

Computed Properties

• Exact Mass: 117.03500
• Monoisotopic Mass: 117.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.045 g/mL at 25 °C(lit.)
• Boiling Point: 118°C/28mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.446(lit.)
• PSA: 23.79000
• LogP: 1.91908
• Solubility: Not determined
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-chloropentanenitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-chloropentanenitrile

Introduction to 5-chloropentanenitrile (CAS No. 6280-87-1)

5-chloropentanenitrile, with the chemical formula C₅H₈ClN and CAS number 6280-87-1, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, characterized by a chlorinated aliphatic nitrile, has garnered considerable attention due to its versatile applications in the development of fine chemicals and bioactive molecules. The presence of both a chloro substituent and a nitrile group imparts unique reactivity, making it a valuable building block for synthetic chemists.

The structure of 5-chloropentanenitrile consists of a five-carbon chain with a chlorine atom attached to the second carbon and a nitrile group at the terminal carbon. This arrangement allows for diverse functionalization pathways, enabling the synthesis of complex molecules with tailored properties. The compound’s solubility in common organic solvents such as dichloromethane, ethanol, and acetonitrile further enhances its utility in various chemical reactions.

In recent years, 5-chloropentanenitrile has been extensively studied for its role in pharmaceutical synthesis. Its incorporation into drug candidates has shown promise in addressing various therapeutic areas. For instance, derivatives of this compound have been explored as intermediates in the synthesis of antibiotics, antiviral agents, and anti-inflammatory drugs. The ability to introduce additional functional groups at specific positions on the carbon chain allows for the creation of molecules with enhanced pharmacological activity.

One notable application of 5-chloropentanenitrile is in the development of agrochemicals. Researchers have utilized this compound to synthesize novel pesticides and herbicides that exhibit improved efficacy and environmental compatibility. The chloro and nitrile functionalities provide reactive sites that can be modified to target specific biological pathways in pests while minimizing harm to non-target organisms.

The chemical reactivity of 5-chloropentanenitrile is further highlighted by its use in polymer chemistry. The compound can undergo polymerization reactions to form high-performance polymers with applications ranging from coatings to specialty plastics. The incorporation of chlorine atoms into the polymer backbone can enhance material properties such as flame retardancy and UV resistance.

Recent advancements in synthetic methodologies have expanded the utility of 5-chloropentanenitrile. Catalytic processes, including cross-coupling reactions and hydrogenation techniques, have been developed to streamline the synthesis of complex derivatives. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.

The pharmaceutical industry has particularly benefited from innovations involving 5-chloropentanenitrile. Researchers have demonstrated its use in constructing heterocyclic compounds, which are prevalent in many active pharmaceutical ingredients (APIs). By functionalizing the nitrile group or introducing other substituents, scientists can generate scaffolds for drug discovery programs.

Moreover, 5-chloropentanenitrile has found applications in material science, where it serves as a precursor for advanced materials with unique electronic and mechanical properties. Its ability to form stable complexes with metals has led to its use in catalysis and sensor technology.

In conclusion, 5-chloropentanenitrile (CAS No. 6280-87-1) is a multifaceted compound with broad utility across multiple industries. Its structural features enable diverse synthetic transformations, making it indispensable in pharmaceuticals, agrochemicals, polymer science, and material engineering. As research continues to uncover new applications and synthetic strategies, the importance of this compound is expected to grow further.